N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: N-[2-(4-ethoxyphenyl)benzotriazol-5-yl]acetamide
• InChI: InChI=1S/C16H16N4O2/c1-3-22-14-7-5-13(6-8-14)20-18-15-9-4-12(17-11(2)21)10-16(15)19-20/h4-10H,3H2,1-2H3,(H,17,21)
• InChI Key: SEZJJMHSTGGMGD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C

Description

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide, commonly known as EBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBA is a benzotriazole derivative that has been studied for its unique properties, including its ability to act as a UV absorber, its role in the synthesis of new materials, and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of EBA is not fully understood, but studies have shown that EBA can inhibit the activity of certain enzymes, including tyrosinase and acetylcholinesterase. EBA can also induce apoptosis in cancer cells by activating the caspase pathway. EBA has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
EBA has been shown to have various biochemical and physiological effects. Studies have shown that EBA can inhibit the activity of tyrosinase, which is involved in the synthesis of melanin. EBA can also inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine. EBA has also been shown to have anti-inflammatory and antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

EBA has several advantages for lab experiments, including its low toxicity and high stability. EBA is also easily synthesized, making it readily available for research purposes. However, EBA has some limitations, including its limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on EBA. One area of research is the development of new materials using EBA as a UV absorber. Another area of research is the development of new therapeutic agents using EBA as a lead compound. Additionally, further studies are needed to fully understand the mechanism of action of EBA and its potential applications in various fields.

Synthesis Methods

EBA can be synthesized using various methods, including the reaction of 4-ethoxyaniline with 2-azidoacetic acid, which results in the formation of EBA. The synthesis of EBA can also be achieved through the reaction of 4-ethoxyaniline with 5-chloro-1H-benzotriazole in the presence of acetic anhydride. The yield of EBA can be improved by using different solvents, temperatures, and reaction times.

Scientific Research Applications

EBA has been studied extensively for its potential applications in various fields. EBA has been used as a UV absorber in the synthesis of new materials, including polymers, coatings, and adhesives. EBA has also been studied for its potential use as a therapeutic agent, particularly in the treatment of cancer. Studies have shown that EBA can induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.